N-(4-acetylphenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H16N4O3S/c1-11-3-8-15-20-17(21-18(25)22(15)9-11)26-10-16(24)19-14-6-4-13(5-7-14)12(2)23/h3-9H,10H2,1-2H3,(H,19,24)
• InChI Key: UVMTVQUQYLXRQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=NC2=O)SCC(=O)NC3=CC=C(C=C3)C(=O)C)C=C1
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

N-(4-acetylphenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C18H16N4O3S and its molecular weight is 368.41. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research efforts have led to the synthesis of various derivatives of N-(4-acetylphenyl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide, highlighting the compound's synthetic and pharmacological potential. The synthesis processes often involve complex reactions aiming to explore physical, physico-chemical, and biological properties, laying the groundwork for further pharmacological studies (Chalenko et al., 2019).

Antimicrobial and Antitumor Activities

Derivatives of the compound have been synthesized and evaluated for their antimicrobial and antitumor activities. These compounds were tested against various bacterial and fungal strains, showcasing significant biological activities. This research highlights the potential utility of these compounds in developing new therapeutic agents for treating infectious diseases and cancer (Baviskar et al., 2013).

Potential Pesticide Applications

N-derivatives of related compounds have been characterized by X-ray powder diffraction, indicating their potential as pesticides. These organic compounds exhibit properties that could make them suitable for pest control applications, underscoring the versatility of the chemical framework in various domains beyond medicinal chemistry (Olszewska et al., 2011).

Pharmacokinetic Properties

Studies have also delved into the pharmacokinetic properties of these compounds, investigating their absorption, distribution, metabolism, excretion, and toxicity profiles. Such research is critical in assessing the safety and efficacy of potential drug candidates, providing valuable insights into their suitability for further development (Jenepha Mary et al., 2022).